Cas no 5580-89-2 (2,4(1H,3H)-Pyrimidinedione, 5-bromo-1-(tetrahydro-2H-pyran-2-yl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 5-bromo-1-(tetrahydro-2H-pyran-2-yl)-
• CAS No: 5580-89-2
• MF: C₉H₁₁BrN₂O₃
• MW: 275.099241495132
• CID: 387164
• PubChem ID: 263554
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione, 5-bromo-1-(tetrahydro-2H-pyran-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 5-bromo-1-(tetrahydro-2H-pyran-2-yl)-
• 1-(Tetrahydro-2-pyranyl)-5-brom-uracil
• 5-bromo-1-(tetrahydro-2h-pyran-2-yl)pyrimidine-2,4(1h,3h)-dione
• 5-bromo-1-tetrahydropyran-2-yl-1H-pyrimidine-2,4-dione
• AC1L69XR
• AC1Q23VZ
• AG-K-90487
• AR-1G7341
• CTK1H5112
• NCIOpen2_006358
• NSC98048
• DTXSID90294774
• 5580-89-2
• NSC-98048

• Inchi： 1S/C9H11BrN2O3/c10-6-5-12(9(14)11-8(6)13)7-3-1-2-4-15-7/h5,7H,1-4H2,(H,11,13,14)
• InChI Key： YKSYKEJFDYVOEW-UHFFFAOYSA-N
• SMILES： BrC1C(NC(N(C=1)C1CCCCO1)=O)=O

Computed Properties

• Exact Mass: 273.99533
• Monoisotopic Mass: 273.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.64